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Compound of Interest

Compound Name: N-Thionylaniline
CAS No.: 222851-56-1
Cat. No.: B7779829
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity with CAS
number 1122-83-4, commonly known as N-Thionylaniline or N-Sulfinylaniline. This document
consolidates its chemical and physical properties, spectroscopic data, synthesis protocols, and
key applications in organic synthesis, particularly in the formation of bioactive heterocyclic
compounds and its utility in cycloaddition reactions.

Chemical Information

N-Thionylaniline is a versatile reagent in organic synthesis, recognized for its reactive N=S=0
functional group.

Table 1: Chemical Identification
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Identifier Value
CAS Number 1122-83-4
IUPAC Name (sulfinylamino)benzene[1]

Molecular Formula

CeHsNOSJ1]

Molecular Weight

139.18 g/mol [1]

Canonical SMILES

C1=CC=C(C=C1)N=S=0

InChl Key

FIOJWGRGPONADF-UHFFFAOYSA-N[2]

Synonyms

N-Sulfinylaniline, Phenylsulfinylamine,

Thionylaniline[1]

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of N-Thionylaniline.

Table 2: Physical Properties

Property Value Reference
Light yellow to yellow to

Appearance o TCI AMERICA
orange clear liquid

Boiling Point 200 °C (lit.) [2]

83 °C /15 mmHg (lit.) [2]

Density

1.236 g/mL at 25 °C (lit.)

[2]

Refractive Index (n20/D)

1.627 (lit.)

[2]

Water Solubility

Partly miscible

[3]

Table 3: Computed Properties
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Property Value Reference
LogP 2.58040 BOC Sciences
pKa (most basic) -5.1 ChemAxon

Spectroscopic Data

Spectroscopic data is essential for the characterization of N-Thionylaniline.

Table 4: Spectroscopic Data Summary

Spectrum Type Key Features/Reference

1H NMR Spectrum available on ChemicalBook

13C NMR Data available in SpringerMaterials database[1]
IR Spectra available on NIST WebBook

Data available on PubChem and NIST

Mass Spectrometry WebBook[1]
ebBoo

Safety and Handling

N-Thionylaniline is classified as a hazardous substance and requires careful handling.

Table 5: GHS Hazard Information

Hazard Class Hazard Statement
Skin corrosion/irritation H315: Causes skin irritation[1]
Serious eye damage/eye irritation H319: Causes serious eye irritation[1]

Sensitizafi rat H334: May cause allergy or asthma symptoms
ensitization, respirator
P Y or breathing difficulties if inhaled[1]

Specific target organ toxicity, single exposure; ] o
) S H335: May cause respiratory irritation[1]
Respiratory tract irritation
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Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Synthesis of N-Thionylaniline

A general protocol for the synthesis of N-sulfinylaniline derivatives involves the reaction of
anilines with thionyl chloride.

Experimental Protocol: General Synthesis of N-
Sulfinylaniline Derivatives

Materials:

Substituted aniline

Thionyl chloride (SOCI2)

Inert solvent (e.g., toluene, dichloromethane)

Nitrogen or Argon gas
Equipment:

o Glass-lined or stainless steel reactor with mechanical stirrer, temperature probe, addition
funnel, and reflux condenser

e Scrubbing system for acidic gases (HCI, SOz2)

e Heating and cooling system

e Vacuum pump and distillation apparatus

Procedure:

o Reactor Setup: Ensure the reactor is clean, dry, and purged with an inert gas.

o Charging: Charge the reactor with the inert solvent and the substituted aniline. Stir to
dissolve.
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e Cooling: Cool the aniline solution to 0-10 °C.

» Thionyl Chloride Addition: Slowly add thionyl chloride to the cooled solution over 1-2 hours,
maintaining the temperature. The reaction is exothermic.

o Reaction: After the addition is complete, allow the reaction to proceed at the specified
temperature for the recommended duration. Monitor the reaction progress by a suitable
analytical method (e.g., GC, TLC).

e Work-up: Upon completion, filter the reaction mixture to remove the aniline hydrochloride
precipitate. Wash the filter cake with a small amount of the solvent.

 Purification: Combine the filtrate and washings. Concentrate the filtrate under reduced
pressure to remove the solvent. Purify the crude N-sulfinylaniline by fractional distillation
under reduced pressure.
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Fig. 1: General workflow for the synthesis of N-sulfinylaniline derivatives.

Applications in the Synthesis of Bioactive
Heterocycles

N-Thionylaniline is a key intermediate in the synthesis of various sulfur- and nitrogen-
containing heterocycles, some of which exhibit notable biological activity.
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Synthesis of Fused[4][5][6]Thiadiazine 1,1-dioxides

N-Thionylaniline has been utilized in the synthesis of novel heterocyclic ring systems, such as
7-amino-4H-[4][5][6]thiadiazolo[3,4-c][4][5][7]thiadiazine 5,5-dioxide.[8] This class of
compounds has been investigated as potential transition-state analogue inhibitors of xanthine
oxidase and guanine aminohydrolase.[8]

Reaction Scheme: The synthesis involves the treatment of 4,5,6-triamino-2H-1,2,6-thiadiazine
1,1-dioxide with N-thionylaniline.[8]
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thiadiazine 1,1-dioxide/

. ’7-amino-4H-[1,2,5]thiadiazolo[3,4-c]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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